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Compound of Interest

Compound Name: 1-(Cyclopropylsulfonyl)piperazine

Cat. No.: B1520114 Get Quote

In-Depth Technical Guide: 1-
(Cyclopropylsulfonyl)piperazine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, IUPAC

name, physicochemical properties, and a detailed synthetic protocol for 1-
(Cyclopropylsulfonyl)piperazine. This document is intended to serve as a valuable resource

for researchers and professionals engaged in drug discovery and development.

Chemical Structure and IUPAC Name
The chemical structure of 1-(Cyclopropylsulfonyl)piperazine is characterized by a piperazine

ring substituted at one of the nitrogen atoms with a cyclopropylsulfonyl group.

IUPAC Name: 1-(cyclopropylsulfonyl)piperazine[1]

The most commonly available form of this compound is its hydrochloride salt.

IUPAC Name (Hydrochloride Salt): 1-cyclopropylsulfonylpiperazine;hydrochloride[1]

Chemical Structure Diagram
Caption: Chemical structure of 1-(Cyclopropylsulfonyl)piperazine.
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Physicochemical Properties
The following table summarizes the key physicochemical properties of 1-
(Cyclopropylsulfonyl)piperazine hydrochloride.

Property Value Reference

Molecular Formula C₇H₁₅ClN₂O₂S [1]

Molecular Weight 226.73 g/mol [1]

Exact Mass 226.0542766 Da [1]

Topological Polar Surface Area 57.8 Å² [1]

Hydrogen Bond Donor Count 2 [1]

Hydrogen Bond Acceptor

Count
4 [1]

Rotatable Bond Count 2 [1]

Complexity 247 [1]

Experimental Protocols
Synthesis of 1-(Cyclopropylsulfonyl)piperazine
The synthesis of 1-(Cyclopropylsulfonyl)piperazine can be achieved through the reaction of

piperazine with cyclopropylsulfonyl chloride. To avoid the formation of the disubstituted product,

it is common to use a large excess of piperazine or to use a protecting group strategy. A

general and direct method involves the reaction of an excess of piperazine with the sulfonyl

chloride in a suitable solvent.

Reaction Scheme:

Piperazine + Cyclopropylsulfonyl Chloride → 1-(Cyclopropylsulfonyl)piperazine

Detailed Methodology:
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This protocol is adapted from general procedures for the synthesis of N-sulfonylpiperazine

derivatives.[2][3][4]

Materials:

Piperazine (6 equivalents)

Cyclopropylsulfonyl chloride (1 equivalent)

Dichloromethane (CH₂Cl₂)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine

Anhydrous sodium sulfate (Na₂SO₄)

Round-bottom flask

Magnetic stirrer

Ice bath

Separatory funnel

Rotary evaporator

Procedure:

In a round-bottom flask, dissolve piperazine (6 equivalents) in dichloromethane.

Cool the solution to 0 °C using an ice bath.

To the stirred solution, add a solution of cyclopropylsulfonyl chloride (1 equivalent) in

dichloromethane dropwise over a period of 30 minutes.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for an additional 4-6 hours.
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Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

Upon completion of the reaction, dilute the mixture with additional dichloromethane.

Transfer the reaction mixture to a separatory funnel and wash with a saturated aqueous

sodium bicarbonate solution to remove excess piperazine and any acidic byproducts.

Separate the organic layer and wash it with brine.

Dry the organic layer over anhydrous sodium sulfate.

Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary

evaporator to obtain the crude product.

The crude 1-(Cyclopropylsulfonyl)piperazine can be further purified by column

chromatography on silica gel or by crystallization.

Experimental Workflow Diagram
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Reaction Setup

Reaction

Work-up

Isolation and Purification

Dissolve Piperazine (6 eq.) in Dichloromethane

Cool solution to 0°C

Add Cyclopropylsulfonyl Chloride (1 eq.) in Dichloromethane dropwise

Stir at room temperature for 4-6 hours

Monitor reaction by TLC

Dilute with Dichloromethane

Wash with sat. NaHCO3 (aq)

Wash with Brine

Dry organic layer over Na2SO4

Filter and concentrate under reduced pressure

Purify by column chromatography or crystallization

1-(Cyclopropylsulfonyl)piperazine (Product)

Click to download full resolution via product page
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Caption: General experimental workflow for the synthesis of 1-
(Cyclopropylsulfonyl)piperazine.

Biological Activity
While piperazine and its derivatives are known to exhibit a wide range of biological activities,

including antimicrobial, anti-inflammatory, and central nervous system effects, no specific

quantitative biological data (e.g., IC₅₀, Kᵢ) for 1-(Cyclopropylsulfonyl)piperazine was

identified in a comprehensive search of publicly available scientific literature and patent

databases. Therefore, a data table for biological activity and a corresponding signaling pathway

diagram cannot be provided at this time. Further research and screening are required to

elucidate the specific pharmacological profile of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1-(Cyclopropanesulfonyl)piperazine hydrochloride | C7H15ClN2O2S | CID 66617637 -
PubChem [pubchem.ncbi.nlm.nih.gov]

2. tandfonline.com [tandfonline.com]

3. mdpi.com [mdpi.com]

4. hrcak.srce.hr [hrcak.srce.hr]

To cite this document: BenchChem. [1-(Cyclopropylsulfonyl)piperazine chemical structure
and IUPAC name]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1520114#1-cyclopropylsulfonyl-piperazine-chemical-
structure-and-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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